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Compound of Interest

Compound Name: gamma-Asarone

Cat. No.: B1211814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties and solubility of γ-asarone. The information is curated for researchers, scientists,

and professionals involved in drug development and related fields. All quantitative data is

presented in clear, structured tables, and detailed experimental protocols are provided for key

characterization methods.

Physicochemical Properties of γ-Asarone
γ-Asarone, with the IUPAC name 1,2,4-trimethoxy-5-(prop-2-en-1-yl)benzene, is a naturally

occurring phenylpropanoid.[1][2] Its fundamental physicochemical characteristics are

summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₁₆O₃ [1][2]

Molecular Weight 208.25 g/mol [1]

CAS Number 5353-15-1 [1][2]

Physical State Solid at room temperature [1]

Melting Point 25 °C [1]

Boiling Point 167-168 °C at 12 mmHg [3]

logP (Octanol/Water) 3.1 [1]

Solubility Profile of γ-Asarone
The solubility of a compound is a critical parameter in drug development, influencing its

absorption, distribution, metabolism, and excretion (ADME) profile. γ-Asarone is generally

characterized by its limited solubility in water and higher solubility in organic solvents.[4]

Solvent Solubility Reference

Water 87.26 mg/L (estimated) [5]

Ethanol Soluble [4][6]

Methanol Soluble [4]

Dimethyl Sulfoxide (DMSO) ~11 mg/mL (for α-asarone) [7]

Dimethylformamide (DMF) ~16 mg/mL (for α-asarone) [7]

Chloroform Soluble [4]

Acetone Soluble [6]

Note: Quantitative solubility data for γ-asarone in many organic solvents is not readily available.

The data for α-asarone in DMSO and DMF is provided as an estimate for the related isomer.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/gamma-Asarone
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H16O3/c1-5-6-9-7-11(14-3)12(15-4)8-10(9)13-2/h5%2C7-8H%2C1%2C6H2%2C2-4H3
https://pubchem.ncbi.nlm.nih.gov/compound/gamma-Asarone
https://pubchem.ncbi.nlm.nih.gov/compound/gamma-Asarone
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H16O3/c1-5-6-9-7-11(14-3)12(15-4)8-10(9)13-2/h5%2C7-8H%2C1%2C6H2%2C2-4H3
https://pubchem.ncbi.nlm.nih.gov/compound/gamma-Asarone
https://pubchem.ncbi.nlm.nih.gov/compound/gamma-Asarone
https://www.thegoodscentscompany.com/data/rw1011341.html
https://pubchem.ncbi.nlm.nih.gov/compound/gamma-Asarone
https://www.guidechem.com/encyclopedia/asarone-dic199711.html
https://www.thegoodscentscompany.com/data/rw1635391.html
https://www.guidechem.com/encyclopedia/asarone-dic199711.html
https://pubchem.ncbi.nlm.nih.gov/compound/Asarone
https://www.guidechem.com/encyclopedia/asarone-dic199711.html
https://cdn.caymanchem.com/cdn/insert/11681.pdf
https://cdn.caymanchem.com/cdn/insert/11681.pdf
https://www.guidechem.com/encyclopedia/asarone-dic199711.html
https://pubchem.ncbi.nlm.nih.gov/compound/Asarone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following sections detail standardized experimental procedures for determining the key

physicochemical properties of γ-asarone.

Melting Point Determination
The melting point of γ-asarone can be determined using the capillary method.

Workflow for Melting Point Determination

Sample Preparation:
Finely powder solid γ-asarone.

Capillary Loading:
Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Apparatus Setup:
Place the capillary tube in a melting point apparatus.

Heating:
Heat the sample at a controlled rate (1-2 °C/min near the expected melting point).

Observation & Recording:
Record the temperature range from the first appearance of liquid to complete liquefaction.
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Caption: Workflow for determining the melting point of γ-asarone.

Boiling Point Determination
Due to its relatively high boiling point, the boiling point of γ-asarone is best determined under

reduced pressure to prevent decomposition.

Experimental Setup for Boiling Point Determination
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Distillation Apparatus
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Caption: A simplified diagram of a vacuum distillation apparatus.

Octanol-Water Partition Coefficient (logP) Determination
The shake-flask method is a standard technique for the experimental determination of logP.

Workflow for logP Determination (Shake-Flask Method)
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Preparation:
Prepare a stock solution of γ-asarone in a suitable solvent.

Partitioning:
Add a known volume of the stock solution to a mixture of n-octanol and water.

Equilibration:
Shake the mixture vigorously for a set period to allow for partitioning.

Phase Separation:
Centrifuge the mixture to ensure complete separation of the octanol and aqueous layers.

Concentration Analysis:
Determine the concentration of γ-asarone in both phases using a suitable analytical method (e.g., HPLC-UV).

Calculation:
Calculate the partition coefficient (P) and then logP.
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Caption: A stepwise workflow for determining the logP of γ-asarone.

Solubility Determination
The equilibrium solubility of γ-asarone in various solvents can be determined by the shake-flask

method.

Workflow for Solubility Determination

Sample Addition:
Add an excess amount of solid γ-asarone to a known volume of the solvent.

Equilibration:
Agitate the mixture at a constant temperature for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

Phase Separation:
Filter or centrifuge the suspension to remove undissolved solid.

Quantification:
Analyze the concentration of γ-asarone in the clear supernatant using a validated analytical method (e.g., HPLC-UV).
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Click to download full resolution via product page

Caption: A general workflow for determining the equilibrium solubility.

Signaling Pathways
While the specific signaling pathways of γ-asarone are not as extensively studied as its

isomers, research on α- and β-asarone provides insights into potential mechanisms of action.

These isomers have been shown to modulate key signaling pathways involved in

neuroprotection and inflammation.[8]

Notably, β-asarone has been found to inhibit the NF-κB and JNK signaling pathways in

lipopolysaccharide-activated microglia cells.[9] Furthermore, both α- and β-asarone have been

reported to activate pro-survival pathways such as PI3K/Akt and ERK/CREB/BDNF.[8]

Potential Signaling Pathways Modulated by Asarone Isomers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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